Cas no 2228112-59-0 (tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate
• CAS No: 2228112-59-0
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 6440854
• PubChem ID: 165621742
• Update Time: 2025-11-04

tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate
• 2228112-59-0
• EN300-1901006

• Inchi： 1S/C13H25NO4/c1-10(15)5-6-11-9-17-8-7-14(11)12(16)18-13(2,3)4/h10-11,15H,5-9H2,1-4H3
• InChI Key： YMZQGKRYPBMXAZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CCC(C)O

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate (CAS No. 2228112-59-0)

The compound tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate (CAS No. 2228112-59-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a morpholine ring and a tert-butyl ester group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for this compound due to its potential applications in drug development, particularly in the design of bioactive molecules and small-molecule inhibitors.

One of the key reasons for the growing interest in tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate is its role in medicinal chemistry. The hydroxybutyl side chain provides a versatile handle for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds that can be finely tuned for specific biological targets. Additionally, the morpholine ring is a common motif in FDA-approved drugs, further highlighting the compound's relevance.

From a synthetic perspective, CAS No. 2228112-59-0 is often discussed in the context of green chemistry and sustainable synthesis. As the chemical industry shifts toward environmentally friendly practices, there is a heightened focus on intermediates that can be produced with minimal waste and energy consumption. The tert-butyl protecting group in this compound is particularly noteworthy, as it can be easily removed under mild conditions, reducing the need for harsh reagents. This feature resonates with the broader push for sustainable chemical processes.

Another area where tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate finds application is in peptide mimetics and protease inhibitors. The morpholine ring can mimic peptide bonds, making it a useful scaffold for designing molecules that interact with enzymes or receptors. This has implications for treating diseases such as cancer and viral infections, where protease inhibition is a common therapeutic strategy. Given the ongoing global focus on antiviral research, this compound's potential in drug discovery cannot be overstated.

In addition to its pharmaceutical applications, tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate is also relevant in material science. The hydroxybutyl group can participate in polymerization reactions, enabling the creation of novel polymers with unique properties. This ties into the broader interest in smart materials and biodegradable polymers, which are increasingly sought after for applications in packaging, biomedical devices, and more.

For those searching for CAS No. 2228112-59-0 or related terms like tert-butyl morpholine derivatives, it's important to note that this compound is typically available through specialized chemical suppliers. Its purity and stability are critical factors, especially for researchers conducting high-throughput screening or structure-activity relationship (SAR) studies. Proper storage conditions, such as protection from moisture and light, are essential to maintain its integrity.

In summary, tert-butyl 3-(3-hydroxybutyl)morpholine-4-carboxylate (CAS No. 2228112-59-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with the growing demand for sustainable chemistry and targeted therapeutics, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in innovative chemical solutions.